Cas no 1806821-72-6 (4-Amino-5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1806821-72-6
• MF: C₈H₆BrF₅N₂
• MW: 305.04265832901
• CID: 4857615
• Update Time: 2025-06-13

4-Amino-5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6BrF5N2/c9-1-3-2-16-6(8(12,13)14)4(5(3)15)7(10)11/h2,7H,1H2,(H2,15,16)
• InChI Key： ISKATUUSLSNZKD-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)(F)F)C(C(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

Introduction to 4-Amino-5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806821-72-6) and Its Applications in Modern Chemical Biology

4-Amino-5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine, identified by its CAS number 1806821-72-6, is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and utility in drug development. The structural features of 4-Amino-5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine, particularly the presence of multiple functional groups such as amino, bromomethyl, difluoromethyl, and trifluoromethyl substituents, make it an attractive scaffold for medicinal chemists seeking to design novel bioactive molecules.

The strategic arrangement of these substituents imparts unique electronic and steric properties to the molecule, which can be exploited to modulate its interactions with biological targets. The amino group serves as a potential site for further derivatization, allowing for the introduction of additional functional moieties that can enhance binding affinity or selectivity. The bromomethyl moiety, on the other hand, provides a reactive handle for cross-coupling reactions, enabling the construction of more complex molecular architectures. Furthermore, the presence of both difluoromethyl and trifluoromethyl groups introduces electron-withdrawing effects that can influence the compound's pharmacokinetic properties, such as metabolic stability and lipophilicity.

In recent years, there has been growing interest in the development of fluorinated pyridines due to their ability to improve drug-like properties. The fluorine atoms in 4-Amino-5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine contribute to its favorable physicochemical characteristics, including increased metabolic resistance and enhanced binding interactions with biological targets. These attributes have made this compound a valuable building block in the synthesis of small-molecule inhibitors and probes for various therapeutic areas.

One of the most compelling applications of 4-Amino-5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine is in the field of oncology. Pyridine derivatives have been extensively studied for their potential as anticancer agents, and modifications such as those present in this compound can significantly enhance their efficacy. For instance, recent studies have demonstrated that pyridines with electron-withdrawing substituents can disrupt key signaling pathways involved in tumor growth and survival. The specific combination of functional groups in 4-Amino-5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine may confer selectivity for certain oncogenic targets, making it a promising candidate for further investigation.

Another area where this compound has shown promise is in the development of enzyme inhibitors. Enzymes are critical targets for drug intervention, and modulating their activity can have therapeutic benefits. The structural features of 4-Amino-5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine allow it to interact with enzyme active sites through hydrogen bonding, hydrophobic interactions, and other non-covalent forces. By fine-tuning its structure, researchers can optimize its binding affinity and selectivity against specific enzymes implicated in diseases such as inflammation and neurodegeneration.

The synthesis of 4-Amino-5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine presents an interesting challenge due to the complexity of its functional groups. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have enabled chemists to construct this compound with high efficiency and yield. These advancements not only facilitate research but also open up new possibilities for drug discovery.

Recent studies have also explored the use of computational modeling to predict the biological activity of compounds like 4-Amino-5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine. By integrating experimental data with computational tools, researchers can gain insights into how structural modifications affect biological outcomes. This approach has been particularly valuable in identifying lead compounds for further optimization before costly experimental validation.

The future prospects for 4-Amino-5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine are vast. As our understanding of biological systems continues to grow, so does the demand for innovative chemical tools to study them. This compound represents a prime example of how structural diversity can be leveraged to develop new therapeutic agents. Whether it is through further derivatization or application in high-throughput screening campaigns, its potential is undeniable.

In conclusion,4-Amino-5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethy l)pyridine (CAS No. 1806821-72-6) is a multifaceted compound with significant implications for chemical biology and pharmaceutical research. Its unique structural features make it a valuable scaffold for designing novel bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new ways to harness its capabilities,this compound is poised to play an increasingly important role in drug discovery efforts worldwide.